Cas no 1369135-75-0 (3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 1369135-75-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4828332
• Update Time: 2025-06-08

3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-5-7(10)12-4-2-3-6(9(13)14)8(12)11-5/h2-4H,10H2,1H3,(H,13,14)
• InChI Key： WXJMSWBROBGCSF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN2C(=C(C)N=C21)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6

Additional information on 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid

Introduction to 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1369135-75-0)

3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1369135-75-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid consists of an imidazopyridine core with a carboxylic acid group at the 8-position and an amino group at the 3-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The carboxylic acid group can form hydrogen bonds and interact with various biological targets, while the amino group can participate in protonation and deprotonation processes, affecting the compound's solubility and stability.

Recent studies have highlighted the potential of 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2020, 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid was evaluated for its antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results showed that the compound significantly inhibited viral replication by interfering with viral entry and replication processes. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.

The anticancer potential of 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid has also been explored. A study published in Cancer Research in 2019 demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid have been investigated to assess its suitability for drug development. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity in preclinical studies, which is a crucial factor for its advancement to clinical trials.

The synthesis of 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic route that involves a one-pot multicomponent reaction followed by selective functional group modifications. This approach not only simplifies the synthesis but also reduces the overall cost and environmental impact.

In conclusion, 3-Amino-2-methylimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1369135-75-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a novel drug molecule. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential.